Cas no 2171226-07-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid
• CAS No: 2171226-07-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5966688
• PubChem ID: 165447540
• Update Time: 2025-06-11

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid
• EN300-1571287
• 2171226-07-4
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4-methylpentanoic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,13-12-22(28)29)27-23(30)21(15-32-3)26-24(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)/t21-/m0/s1
• InChI Key： RPPWDJZAZYQCSP-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](COC)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid (CAS No. 2171226-07-4) in Modern Chemical Biology

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid, identified by its CAS number 2171226-07-4, represents a sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, combines elements of amino acid derivatives, fluorene-based moieties, and functionalized amides, making it a subject of intense study for its potential applications in drug development and biochemical pathways.

The structural composition of this compound is notable for its chiral center at the (2S) configuration, which is a critical feature in many biologically active molecules. The presence of a fluoren-9-ylmethoxycarbonyl group adds a layer of complexity, often employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity to biological targets. Furthermore, the 3-methoxypropanamido and 4-methylpentanoic acid segments contribute to the molecule's hydrophobic and hydrophilic balance, which is essential for optimizing pharmacokinetic properties.

In recent years, the exploration of such multifaceted compounds has been driven by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly assess the interactions between molecules like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid and biological targets, including enzymes and receptors. The fluorene moiety, in particular, has been extensively studied for its ability to modulate protein-protein interactions and enzyme activity, making it a valuable scaffold for designing novel therapeutics.

Current research indicates that derivatives of this compound may exhibit promising activities in modulating inflammatory pathways and neurodegenerative diseases. The methoxy groups present in the structure are known to influence metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the amide bonds within the molecule provide opportunities for further derivatization, allowing chemists to tailor properties such as solubility and receptor binding affinity.

The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid presents both challenges and opportunities. The stereochemistry at the (2S) position must be precisely controlled to ensure biological efficacy, necessitating advanced synthetic strategies such as asymmetric catalysis or chiral resolution techniques. The incorporation of the fluoren-9-ylmethoxycarbonyl group requires careful handling of reactive intermediates to prevent unwanted side reactions.

From a pharmaceutical perspective, this compound exemplifies the importance of structural diversity in drug discovery. Its unique combination of functional groups makes it a versatile tool for investigating biological mechanisms and developing new treatments. For instance, studies have suggested that analogs of this molecule may interact with metalloproteinases involved in cancer progression or with kinases implicated in inflammatory responses. Such interactions could pave the way for novel therapeutic strategies targeting these conditions.

The role of computational modeling has been instrumental in understanding the potential biological activity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid. Molecular docking simulations have been used to predict how this molecule might bind to specific targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity. These computational approaches complement experimental studies by offering rapid screening capabilities and mechanistic insights.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4-methylpentanoic acid (CAS No. 2171226-07-4) stands as a testament to the ingenuity of modern chemical biology. Its complex structure and diverse functional groups make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in both academic and industrial settings.